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Compound of Interest

Compound Name: Dimethyl benzoylphosphonate

Cat. No.: B092200

A review of available literature and chemical databases indicates that Dimethyl
Benzoylphosphonate is not commonly recognized or utilized as a photoinitiator for
photopolymerization applications. Searches for this specific compound in the context of
photoinitiation did not yield any direct application notes, experimental protocols, or performance
data.

It is possible that the intended compound of interest is a related chemical with a similar name,
as the field of photopolymerization employs a variety of phosphonate-containing molecules and
benzoyl derivatives. This document provides information on related compounds, including
Dimethyl Benzylphosphonate and the well-known photoinitiator Methyl Benzoylformate, to offer
relevant insights for researchers, scientists, and drug development professionals.

I. Dimethyl Benzylphosphonate: Properties and
Potential Relevance

While not a photoinitiator itself, Dimethyl Benzylphosphonate is an organophosphorus
compound that shares structural similarities with molecules used in polymer science. Its
properties are summarized below.

Chemical Properties and Identifiers:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b092200?utm_src=pdf-interest
https://www.benchchem.com/product/b092200?utm_src=pdf-body
https://www.benchchem.com/product/b092200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
CAS Number 773-47-7 [1][2]
Molecular Formula C9H1303P [11[2][3]
Molecular Weight 200.17 g/mol [1112][3]
Appearance Colorless or light yellow liquid [3]

Boiling Point 132 °C @ 0.3 Torr [3]

Density ~1.12 g/cm?3 [3]

Soluble in organic solvents
Solubility (e.g., ethanol, ether, [3]

dimethylformamide)

Applications in Materials Science:

Phosphorus-containing polymers are of significant interest for various applications due to their
unique properties. They are often incorporated into polymer backbones to enhance flame
retardancy and adhesion to various substrates, including metals and biological materials like
bone and dentin. While Dimethyl Benzylphosphonate is primarily used as a reagent in organic
synthesis, its phosphonate group is a key functional moiety in the development of specialized
polymers.[3]

Il. Phosphonates in Photopolymerizable Resins

Research has explored the incorporation of phosphonate groups into photopolymerizable
resins to create materials with desirable characteristics. One study detailed the synthesis of
novel phosphonated resins that can undergo photopolymerization. The general workflow for
such an application is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dimethyl Benzoylphosphonate: Application in
Photopolymerization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092200#using-dimethyl-benzoylphosphonate-as-a-
photoinitiator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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